BENGHE Foundational & Exploratory

Check Availability & Pricing

Triphenylmethanethiol: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triphenylmethanethiol

Cat. No.: B167021

For Researchers, Scientists, and Drug Development Professionals
Introduction

Triphenylmethanethiol, also known as trityl mercaptan, is an organosulfur compound widely
utilized in organic synthesis, particularly for the introduction of a thiol group or the mercapto
functionality.[1][2] Its application as a reagent in the synthesis of complex molecules, such as
1,2-cis-1-thioglycoses, and as a capping agent for gold nanoparticles underscores its
importance in chemical and materials science.[1] However, its safe handling is paramount due
to its potential health hazards. This guide provides an in-depth overview of the safety
precautions, handling procedures, and emergency responses required when working with
Triphenylmethanethiol.

Hazard Identification and Classification

Triphenylmethanethiol is classified as hazardous under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with
irritation to the skin and eyes and potential harm if inhaled.[3][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Corrosion/Irritation Category 2 4]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

[rritation irritation[3][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4][5]

The signal word associated with these classifications is "Warning".[3][4][5]

Physical and Chemical Properties

Understanding the physical and chemical properties of Triphenylmethanethiol is essential for
its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Appearance Cream powder / Yellow solid[4][6][7]
Odor Stench[5][7]

Molecular Formula C19H16S[3][4][6]

Molecular Weight 276.40 g/mol [2][4][8]

Melting Point 104-106 °C (lit.)[6][8]

Flash Point 166.5 °C[6]

Water Solubility Insoluble[1][6]

Chemical Stability Stable under proper conditions[3][7]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical to minimize exposure and ensure
laboratory safety.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://en.wikipedia.org/wiki/Triphenylmethanethiol
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://en.wikipedia.org/wiki/Triphenylmethanethiol
https://en.wikipedia.org/wiki/Triphenylmethanethiol
https://www.fishersci.com/store/msds?partNumber=AC140410250&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://en.wikipedia.org/wiki/Triphenylmethanethiol
https://www.fishersci.com/store/msds?partNumber=AC140410250&countryCode=US&language=en
https://www.benchchem.com/product/b167021?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triphenylmethanethiol
https://www.chembk.com/en/chem/Triphenylmethanethiol
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC140410250&countryCode=US&language=en
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://en.wikipedia.org/wiki/Triphenylmethanethiol
https://www.chembk.com/en/chem/Triphenylmethanethiol
https://www.scbt.com/p/triphenylmethanethiol-3695-77-0
https://en.wikipedia.org/wiki/Triphenylmethanethiol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t84107
https://www.chembk.com/en/chem/Triphenylmethanethiol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t84107
https://www.chembk.com/en/chem/Triphenylmethanethiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0748490.htm
https://www.chembk.com/en/chem/Triphenylmethanethiol
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Handling

o Ventilation: Always handle Triphenylmethanethiol in a well-ventilated area, preferably
within a chemical fume hood to minimize dust and vapor inhalation.[3][9] Use a local exhaust
system if dust or aerosols are generated.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

o Hygiene Practices: Avoid all personal contact, including inhalation.[9] Do not eat, drink, or
smoke in handling areas.[9] Wash hands and face thoroughly after handling.[3]
Contaminated work clothing should be laundered separately before reuse.[9]

o Dust Control: Avoid the formation and dispersion of dust.[3][9] Use dry clean-up procedures
and do not use air hoses for cleaning.[9]

« Ignition Sources: Keep away from heat and sources of ignition.[5]

Storage

o Container: Keep containers tightly closed in a dry, well-ventilated place.[5]
e Incompatible Materials: Store away from strong oxidizing agents.[5][7]
» Storage Class: Combustible Solids (Storage Class 11).[10]

Emergency Procedures

Immediate and appropriate response to emergencies such as spills, fire, or exposure is crucial.

First-Aid Measures

Table 3: First-Aid Measures
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Exposure Route First-Aid Protocol

Remove the victim to fresh air and keep them at
Inhalation rest in a position comfortable for breathing.[3] If

feeling unwell, seek medical advice/attention.[3]

Immediately remove all contaminated clothing.
) [3] Wash the affected area gently with plenty of
Skin Contact o
soap and water.[3] If skin irritation occurs, get

medical advice/attention.[3]

Rinse cautiously with water for several minutes.

[3] Remove contact lenses, if present and easy
Eye Contact ] o o

to do. Continue rinsing.[3] If eye irritation

persists, seek medical advice/attention.[3]

Rinse mouth with water.[7] Never give anything
Ingestion by mouth to an unconscious person.[7] If feeling

unwell, seek medical advice/attention.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[3][7]
There are no restrictions on the type of extinguisher that may be used.[9]

o Specific Hazards: The compound is not considered a significant fire risk, but containers may
burn.[9] Upon combustion, it may decompose to generate poisonous fumes, including
carbon monoxide (CO), carbon dioxide (CO:z), and sulfur oxides.[5][7]

e Protective Actions: Fire-fighting should be done from the windward side.[3] Wear self-
contained breathing apparatus (SCBA) and full protective gear.[5] If safe to do so, remove
movable containers from the path of the fire.[3][9]

Accidental Release Measures

For any spill, the primary objectives are to contain the material, prevent its entry into drains,
and clean it up safely.[3][9]

e Minor Spills:
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o Clean up all spills immediately.[9]

o Wear impervious gloves and safety glasses.[9]

o Use dry clean-up procedures and avoid generating dust.[9]

o Sweep the material into a suitable, sealed container for disposal.[3][5]
e Major Spills:

o Alert personnel in the area and notify emergency services.[9]

[e]

Control personal contact by wearing appropriate protective clothing.[9]

o

Prevent spillage from entering drains or water courses.[9]

[¢]

Collect the material using dry methods (e.g., vacuum or shoveling) and place it in sealed
containers for disposal.[9]

[¢]

Wash the area with large amounts of water and prevent runoff from entering drains.[9]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are non-negotiable for preventing exposure.

Table 4. Recommended Personal Protective Equipment
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Protection Type Specification

Safety glasses with side-shields or chemical
) goggles.[3][7] A face shield may be required in
Eye/Face Protection e ] S ]
situations with a high risk of splashing or dust

generation.[3]

Wear appropriate protective gloves.[3][5] Gloves
must be inspected prior to use.[7] Use a proper

Hand Protection glove removal technique to avoid skin contact
and dispose of contaminated gloves in

accordance with laboratory practices.[7]

Wear protective clothing to prevent skin
Skin and Body Protection exposure.[3][5] Protective boots may be

required depending on the situation.[3]

A dust respirator (e.g., N95 type) should be
used where dust generation is likely.[3][7] All

Respiratory Protection respirators must be tested and approved under
appropriate government standards such as
NIOSH (US) or CEN (EU).[7]

Toxicological Information

While specific quantitative toxicity data for Triphenylmethanethiol is not readily available in
many safety data sheets, the GHS classification indicates known hazards.[7][9]

Table 5: Summary of Toxicological Effects
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Effect

Observation

Acute Toxicity

Harmful if inhaled.[4][5] No quantitative oral or

dermal data is available.

Skin Corrosion/Irritation

Causes skin irritation.[3]

Serious Eye Damage/Irritation

Causes serious eye irritation.[3]

Carcinogenicity

No components of this product at levels greater
than or equal to 0.1% are identified as a
carcinogen by IARC, ACGIH, NTP, or OSHA.

Other

To the best of current knowledge, the chemical,
physical, and toxicological properties have not
been thoroughly investigated.[7] All chemical
products should be treated with the recognition

of "having unknown hazards and toxicity".[3]

Experimental Workflow Diagrams
Emergency Response for Spills

The following workflow outlines the procedural steps for managing a spill of

Triphenylmethanethiol.
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Caption: Workflow for managing Triphenylmethanethiol spills.
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Personal Protective Equipment (PPE) Selection Logic

This diagram illustrates the decision-making process for selecting the correct level of PPE
based on the experimental task.
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Task Involving
Triphenylmethanethiol

Standard PPE:
Lab Coat, Safety Glasses,
Nitrile Gloves

Add Dust Respirator
(e.g., N95)

Upgrade to Chemical Goggles
& Consider Face Shield

Full PPE Required

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

